Cas no 125030-71-9 (Ro-24-4736)

• Product Name: Ro-24-4736
• CAS No: 125030-71-9
• MF: C₃₁H₂₀ClN₅OS
• MW: 546.041403770447
• CID: 151757
• Update Time: 2025-07-09

Ro-24-4736 Chemical and Physical Properties

Names and Identifiers

• 6(5H)-Phenanthridinone,5-[3-[4-(2-chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-2-yl]-2-propyn-1-yl]-
• 5-(3-(4-(2-Chlorophenyl)-9-methyl-6H-thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepin-2-yl)-2-propynyl)phenanthridin-6(5H)-one
• 6(5H)-Phenanthridinone,5-[3-[4-(2-chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-2-yl]-2-propyn-1
• Ro 244736
• Ro-24-4736
• 6(5H)-Phenanthridinone, 5-(3-(4-(2-chlorophenyl)-9-methyl-6H-thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepin-2-yl)-2-propynyl)-
• I2MJ13SOFO
• BDBM50011638
• 5-{3-[4-(2-Chloro-phenyl)-9-methyl-6H-1-thia-5,7,8,9a-tetraaza-cyclopenta[e]azulen-2-yl]-prop-2-ynyl}-5H-phenanthridin-6-one
• 6(5H)-Phenanthridinone, 5-(3-(4-(2-chlorophenyl)-9-methyl-6H-thieno(3,2-f)(1,2,4)t

• Inchi： 1S/C31H20ClN5OS/c1-19-34-35-28-18-33-29(24-13-4-6-14-26(24)32)25-17-20(39-31(25)37(19)28)9-8-16-36-27-15-7-5-11-22(27)21-10-2-3-12-23(21)30(36)38/h2-7,10-15,17H,16,18H2,1H3
• InChI Key： MPMZSZMDCRPSRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C2C=C(C#CCN3C(C4C=CC=CC=4C4C=CC=CC3=4)=O)SC=2N2C(C)=NN=C2CN=1

Computed Properties

• Exact Mass: 545.108
• Monoisotopic Mass: 545.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 3
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 91.6

Experimental Properties

• Density: 1.41
• Boiling Point: 819.6°Cat760mmHg
• Flash Point: 449.5°C
• Refractive Index: 1.749
• PSA: 63.38

Ro-24-4736 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives

Additional information on Ro-24-4736

Ro-24-4736: A Comprehensive Overview

Ro-24-4736 (CAS No. 125030-71-9) is a compound of significant interest in the fields of chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in various industries. Recent advancements in research have shed light on its structural characteristics, synthesis methods, and functional applications, making it a subject of considerable academic and industrial interest.

The chemical structure of Ro-24-4736 is characterized by its intricate molecular framework, which contributes to its distinctive physical and chemical properties. Researchers have employed advanced spectroscopic techniques to elucidate its structural details, providing insights into its electronic configuration and bonding interactions. These studies have been instrumental in understanding the compound's behavior under different environmental conditions, such as temperature and pressure.

One of the most notable aspects of Ro-24-4736 is its synthesis process. Scientists have developed innovative synthetic routes to produce this compound efficiently, often leveraging catalytic reactions and precise control over reaction conditions. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for its intended applications.

Recent studies have highlighted the potential of Ro-24-4736 in the field of materials science, particularly in the development of advanced materials with tailored properties. Its ability to form stable complexes and exhibit unique optical properties has made it a candidate for applications in optoelectronics and sensing technologies. Researchers are actively exploring these possibilities, with promising results emerging from preliminary experiments.

In addition to its material science applications, Ro-24-4736 has shown promise in biological systems. Studies have demonstrated its interaction with biomolecules, suggesting potential roles in drug delivery systems or as a component in bio-inspired materials. These findings underscore the versatility of this compound and its potential impact across multiple disciplines.

The environmental impact of Ro-24-4736 has also been a topic of interest. Researchers are investigating its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. This aspect is particularly important as industries increasingly prioritize sustainable practices and eco-friendly materials.

Looking ahead, the future of Ro-24-4736 seems bright, with ongoing research aimed at unlocking its full potential. Collaborative efforts between academia and industry are expected to drive further innovations, leading to new applications and improved production methods. As our understanding of this compound deepens, it is likely to play an increasingly significant role in shaping technological advancements across various sectors.